Cas no 61468-77-7 (Inosine, 6-S-methyl-6-thio-, monohydrate)

Inosine, 6-S-methyl-6-thio-, monohydrate structure
61468-77-7 structure
Product Name:Inosine, 6-S-methyl-6-thio-, monohydrate
CAS No:61468-77-7
MF:C11H16N4O5S
MW:316.333540916443
CID:478196
PubChem ID:21118760
Update Time:2025-04-19

Inosine, 6-S-methyl-6-thio-, monohydrate Chemical and Physical Properties

Names and Identifiers

    • Inosine, 6-S-methyl-6-thio-, monohydrate
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-methylsulfanylpurin-9-yl)oxolane-3,4-diol,hydrate
    • DTXSID00610880
    • 61468-77-7
    • 6-(Methylsulfanyl)-9-beta-D-ribofuranosyl-9H-purine--water (1/1)
    • Inchi: 1S/C11H14N4O4S.H2O/c1-20-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)19-11;/h3-5,7-8,11,16-18H,2H2,1H3;1H2/t5-,7-,8-,11-;/m1./s1
    • InChI Key: DBJNGORDTSVFFQ-YCSZXMBFSA-N
    • SMILES: S(C)C1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O.O

Computed Properties

  • Exact Mass: 316.08428
  • Monoisotopic Mass: 316.08414080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 145.02
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